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Compound of Interest

Compound Name: 2,6-Difluorocinnamic acid

Cat. No.: B116062

This guide provides crucial safety, handling, and disposal information for 2,6-Difluorocinnamic
Acid, tailored for researchers, scientists, and professionals in drug development. Adherence to
these protocols is vital for ensuring laboratory safety and procedural accuracy.

Chemical Identifier:

e Name: 2,6-Difluorocinnamic acid
e CAS Number: 102082-89-3
Primary Hazards:

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

e May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required equipment.
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Protection Type

Recommended Equipment

Specifications and
Remarks

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields. A face shield may be
necessary for larger quantities

or when splashing is possible.

Must be tested and approved
under government standards
such as OSHA 29 CFR
1910.133 or EU EN166.[2]

Hand Protection

Chemical-resistant gloves.

Wear gloves selected based
on an evaluation of the
possible hazards, duration of
use, and physical conditions of
the workplace.[2] Lightweight
PVC gloves may be sufficient
for dilute solutions, while
heavy nitrile or other
impervious gloves are
recommended for

concentrated solutions.

Skin and Body Protection

Lab coat. For larger quantities,
an impervious apron is

required.

A lab coat is the minimum
requirement. Take off
contaminated clothing and

wash it before reuse.[1]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood. If dust is generated, a
NIOSH-approved respirator
with a suitable particulate filter

(e.g., N95) is necessary.

Avoid breathing dust.[1]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]
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Ensure that an emergency eyewash station and safety shower are readily accessible.[3][4]

Before starting, confirm all necessary PPE is available and in good condition.

Keep spill control materials, such as neutralizing agents and absorbents, readily available.
. Handling the Compound:

Wash hands thoroughly after handling.[2][5]

Avoid contact with skin, eyes, and clothing.[2][5]

Minimize dust generation and accumulation.[2]

Do not eat, drink, or smoke in the handling area.[3]

When weighing, do so carefully to avoid creating airborne dust.

Always add acid to water, never the other way around, to prevent violent spattering.
. Storage:

Store in a tightly-closed container when not in use.[2][3]

Keep the container in a cool, dry, and well-ventilated place.[2][4]

Store locked up.[6][7]

Disposal Plan

1

. Waste Chemical Disposal:
Dispose of contents and container to an approved waste disposal plant.[1][2][6]
Waste must be disposed of in accordance with national and local regulations.
Do not mix with other waste.

. Contaminated PPE Disposal:
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» Handle uncleaned containers and contaminated PPE as you would the product itself.
o Contaminated clothing should be taken off and washed before reuse.[1]

» Disposable contaminated items such as gloves should be placed in a sealed bag and

disposed of as chemical waste.

Experimental Workflow Diagram

The following diagram illustrates the safe handling workflow for 2,6-Difluorocinnamic acid.
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Safe Handling Workflow for 2,6-Difluorocinnamic Acid
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Caption: Workflow for the safe handling of 2,6-Difluorocinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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